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Compound of Interest

Compound Name:
Sodium deoxycholate

monohydrate

Cat. No.: B141746 Get Quote

An In-depth Technical Guide to the Safe Handling of Sodium Deoxycholate Monohydrate in

the Laboratory

This guide provides comprehensive safety and handling information for sodium deoxycholate
monohydrate, tailored for researchers, scientists, and drug development professionals.

Adherence to these guidelines is crucial for ensuring personal safety and maintaining a secure

laboratory environment.

Hazard Identification and Classification
Sodium deoxycholate monohydrate is classified as hazardous.[1] It is harmful if swallowed

and may cause respiratory irritation.[1][2][3][4][5][6]

Hazard Summary Table
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Hazard Classification Category Hazard Statement

Acute Oral Toxicity Category 4
H302: Harmful if swallowed.[1]

[3][4][5][6][7]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[1][3][4][5][6]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[7]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[7]

GHS Label Elements

Signal Word: Warning[1][2][4][5]

Hazard Pictogram:

GHS07: Exclamation Mark

Physical and Chemical Properties
A summary of the key physical and chemical properties of sodium deoxycholate
monohydrate is provided below.

Physical and Chemical Properties Table

Property Value

Appearance White solid[2][8]

Odor Odorless[8]

Molecular Formula C24H39NaO4 · H2O[2][9]

Melting Point/Range > 300 °C / > 572 °F[8]

Solubility Soluble in water[8]
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Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential for minimizing

exposure.

Engineering Controls:

Work in a well-ventilated area.[1][2][8] Use a local exhaust ventilation system.[10]

Ensure that eyewash stations and safety showers are readily accessible.[1][2]

Personal Protective Equipment (PPE):

A detailed workflow for PPE selection is illustrated in the diagram below.
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Personal Protective Equipment (PPE) Workflow

Assess Task Handling Solid Powder?

Handling Solution?No

Required PPE:
- Safety Glasses with Side Shields/Goggles

- Lab Coat
- Gloves (Nitrile)

- Respiratory Protection (e.g., N95/P95)
Yes Required PPE:

- Safety Goggles/Face Shield
- Lab Coat

- Gloves (Nitrile)Yes
Proceed with Task

No

Risk of Splash or Spill?

Enhanced PPE:
- Chemical Resistant Apron

- Double Gloves
Yes

No
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Accidental Spill Response Workflow

Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Don Appropriate PPE

Contain the Spill

For Solid Spill:
Sweep or vacuum up material.

Place in a suitable, closed container for disposal.

For Liquid Spill:
Absorb with inert material (e.g., sand, vermiculite).
Place in a suitable, closed container for disposal.

Decontaminate the Area

Dispose of Waste According to Regulations

Report the Incident

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Preparation Workflow

Start: Review SDS

Don Appropriate PPE

Weigh Sodium Deoxycholate Monohydrate

Slowly Add to Solvent with Stirring

Store and Label Solution

Clean Work Area and Equipment

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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